Cas no 1336177-97-9 ((2R)-1-(5-bromofuran-2-yl)propan-2-amine)

• Product Name: (2R)-1-(5-bromofuran-2-yl)propan-2-amine
• CAS No: 1336177-97-9
• MF: C₇H₁₀BrNO
• MW: 204.06440114975
• CID: 6424239
• PubChem ID: 28123736
• Update Time: 2025-06-11

(2R)-1-(5-bromofuran-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(5-bromofuran-2-yl)propan-2-amine
• EN300-1914741
• 1336177-97-9

• Inchi： 1S/C7H10BrNO/c1-5(9)4-6-2-3-7(8)10-6/h2-3,5H,4,9H2,1H3/t5-/m1/s1
• InChI Key： WIKVZDSTRHFYER-RXMQYKEDSA-N
• SMILES： BrC1=CC=C(C[C@@H](C)N)O1

Computed Properties

• Exact Mass: 202.99458g/mol
• Monoisotopic Mass: 202.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2Ų

Additional information on (2R)-1-(5-bromofuran-2-yl)propan-2-amine

(2R)-1-(5-bromofuran-2-yl)propan-2-amine (CAS No. 1336177-97-9): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

(2R)-1-(5-bromofuran-2-yl)propan-2-amine (CAS No. 1336177-97-9) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of substituted furan derivatives and is characterized by its brominated furan ring and a chiral amine group. The presence of these functional groups endows the molecule with a range of biological activities, making it a valuable candidate for drug discovery and development.

The chemical structure of (2R)-1-(5-bromofuran-2-yl)propan-2-amine is defined by its chiral center at the carbon atom adjacent to the amine group. The (R) configuration is crucial for its biological activity, as enantiomers often exhibit different pharmacological profiles. The bromine substituent on the furan ring adds further complexity to the molecule, influencing its reactivity and interaction with biological targets.

In recent years, significant progress has been made in the synthesis of (2R)-1-(5-bromofuran-2-yl)propan-2-amine. Various synthetic routes have been developed to achieve high enantiomeric purity, which is essential for pharmaceutical applications. One notable method involves the asymmetric synthesis using chiral catalysts or auxiliaries, which allows for the selective formation of the (R) enantiomer. These methods not only improve the efficiency of the synthesis but also enhance the scalability for industrial production.

The biological activity of (2R)-1-(5-bromofuran-2-yl)propan-2-amine has been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent activity against various targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated its ability to modulate serotonin receptors, making it a potential candidate for the treatment of neurological disorders such as depression and anxiety.

Moreover, (2R)-1-(5-bromofuran-2-yl)propan-2-amine has been investigated for its anti-inflammatory properties. Inflammatory diseases are a major health concern globally, and compounds with anti-inflammatory activity are highly sought after. Preclinical studies have indicated that this compound can inhibit key inflammatory pathways, such as the NF-kB signaling cascade, thereby reducing inflammation and associated symptoms.

In addition to its therapeutic potential, (2R)-1-(5-bromofuran-2-yl)propan-2-amine has also been explored as a tool compound in chemical biology research. Its unique structure and functional groups make it an excellent probe for studying protein-ligand interactions and elucidating the mechanisms of action of various biological processes. This application has led to new insights into disease mechanisms and potential targets for drug development.

The safety profile of (2R)-1-(5-bromofuran-2-yl)propan-2-amine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for drug candidates. However, further studies are necessary to fully understand its long-term safety and potential side effects.

In conclusion, (2R)-1-(5-bromofuran-2-yl)propan-2-amine (CAS No. 1336177-97-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound holds significant promise for advancing therapeutic interventions in various medical fields.